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Compound of Interest

Compound Name: Linalool oxide

Cat. No.: B106662

Proper disposal of linalool oxide is crucial for maintaining laboratory safety and environmental
compliance. As a substance classified as a combustible liquid that is harmful if swallowed and
causes serious skin and eye irritation, it must be managed as hazardous waste from the
moment it is designated for disposal.[1][2][3] Adherence to established protocols is essential to
mitigate risks of chemical spills, toxic exposure, and environmental contamination.[4]

Immediate Safety and Handling

Before handling linalool oxide for disposal, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE).

Required PPE:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3][5]

e Hand Protection: Use organic-resistant or chemical-resistant gloves.[3][6]

o Skin and Body Protection: Wear a protective suit appropriate for chemical handling.[3][5]
Handling Precautions:

e Wash hands and any contaminated skin thoroughly after handling.[1][5]

e Do not eat, drink, or smoke in the area where linalool oxide is being used or stored.[1][5]

o Ensure the work area has adequate ventilation to avoid the inhalation of vapors.[1][7]
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» Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][2]

Linalool Oxide Waste Characterization

A summary of key data for linalool oxide is provided below. This information is critical for
accurate waste identification and labeling.

Property Data
Chemical Formula C10H1802[5]
CAS Number 1365-19-1[1][5]

H227: Combustible liquid[1][3]H302: Harmful if
GHS Hazard Statements swallowed[1][2][5]H315: Causes skin irritation[1]
[2]H319: Causes serious eye irritation[1][2][5]

Acute Toxicity (Oral) LDso: 1750 mg/kg (Rat)[2]
Acute Toxicity (Dermal) LDso: 2500 mg/kg (Rabbit)[2]
Flash Point 69 °C[6]

) ) Strong oxidizing agents, strong reducing agents,
Incompatible Materials ) i
strong acids, and alkalis.[1][6]

Step-by-Step Disposal Protocol

Linalool oxide waste must be disposed of as hazardous chemical waste. Under no
circumstances should it be disposed of down the drain or in regular trash.[1][2][4][8]

1. Waste Collection and Containment:
e A chemical becomes a waste when it is no longer intended for use.[9]

o Use a suitable, dedicated waste container that is in good condition with no leaks or cracks.[9]
Plastic containers are often preferred over glass when chemical compatibility is not an issue.
[8][10]
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Ensure the container is compatible with linalool oxide. Reusing an empty reagent bottle is
permissible if it is clean and compatible.[9][11]

Keep the waste container closed at all times except when adding waste.[3][9]

. Labeling:

As soon as waste is first added, the container must be labeled with a hazardous waste tag.
[12]

The label must clearly state the words "Hazardous Waste".[9][10]

List the full chemical name, "Linalool Oxide," and its concentration/quantity. Do not use
abbreviations or chemical formulas.[9][10]

For mixtures, every chemical component must be listed.[10]

Include the date of waste generation, the location of origin (e.g., building and room number),
and the Principal Investigator's name.[10]

. Storage:

Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA) at or near the point of generation.[8][11]

Do not move waste from the room where it was generated to another for storage.[8][11]

Segregate the linalool oxide waste container from incompatible materials, such as strong
oxidizing agents.[9][11]

Store the container in a cool, well-ventilated place.[1][2]

. Arranging Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal service to schedule a pickup.[4][8][10]
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e Do not transport hazardous waste yourself.[12] Disposal must be handled by trained
personnel.

Experimental Protocols: Spill and Empty Container
Management

Accidental Spill Cleanup Protocol: In the event of a spill, immediate and safe cleanup is
paramount to prevent exposure and environmental contamination.

Evacuate and Ventilate: Ensure the area is well-ventilated and remove all non-essential
personnel.[1] Eliminate all sources of ignition.[2]

Don PPE: Wear the required personal protective equipment, including respirator, safety
goggles, and heavy rubber gloves.[13]

Containment: Stop the flow of the material if it is safe to do so.[2] Contain the spillage with an
inert, non-combustible absorbent material such as sand, dry earth, or vermiculite.[1][2][5][13]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled, and sealed container for hazardous waste disposal.[5][13]

Decontamination: Clean the contaminated area thoroughly with soap and water, flushing with
plenty of water.[5][6] Collect the cleaning materials and rinsate for disposal as hazardous
waste.

Disposal: The container with the absorbed spill material must be treated as hazardous waste
and disposed of according to the protocol detailed above.[5]

Empty Container Disposal Protocol: Chemical containers that have been emptied through
normal use are not regulated as hazardous waste, provided they are properly decontaminated.
[11]

 Triple Rinsing: The container must be triple-rinsed with a suitable solvent (such as water or
another solvent capable of removing the chemical) to ensure it is free of residues.[9][11]

» Collect Rinsate: The rinsate from this process must be collected and disposed of as
hazardous waste.[9][12] Do not pour the rinsate down the drain.
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 Air Dry: Allow the rinsed container to air-dry completely, preferably in a chemical fume hood.
[91[11]

o Deface Label: Completely remove or deface all hazard labels on the container using a
permanent marker.[11][12]

» Final Disposal: Once clean and defaced, the container can be disposed of in the regular
laboratory trash or recycling receptacles.[9][11]
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Caption: Workflow for the proper disposal of linalool oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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